Cas no 134227-44-4 (2-(4-Phenoxyphenoxy)propan-1-ol)

• Product Name: 2-(4-Phenoxyphenoxy)propan-1-ol
• CAS No: 134227-44-4
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• MDL: MFCD13195874
• CID: 2770964
• PubChem ID: 9816278
• Update Time: 2025-04-21

2-(4-Phenoxyphenoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-53341
• 854-730-7
• DTXCID70382047
• 1-Propanol, 2-(4-phenoxyphenoxy)-
• Z800140892
• SCHEMBL4041395
• DTXSID60431215
• 134227-44-4
• AKOS034591987
• 2-(4-Phenoxyphenoxy)propan-1-ol

• MDL： MFCD13195874
• Inchi： 1S/C15H16O3/c1-12(11-16)17-14-7-9-15(10-8-14)18-13-5-3-2-4-6-13/h2-10,12,16H,11H2,1H3
• InChI Key： BBBKSJXFNNKBST-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC1C=CC=CC=1)C(C)CO

Computed Properties

• Exact Mass: 244.109944368Da
• Monoisotopic Mass: 244.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers